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Cat. No.: B1681834

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SMIP004, or N-(4-butyl-2-methyl-phenyl) acetamide, is a small molecule inhibitor with

demonstrated anti-cancer properties. It selectively induces apoptosis in cancer cells through a

multi-faceted mechanism involving the inhibition of the S-phase kinase-associated protein 2

(SKP2), leading to the stabilization of the cyclin-dependent kinase inhibitor p27Kip1.

Furthermore, SMIP004 disrupts mitochondrial respiration, which triggers oxidative stress and

activates the unfolded protein response (UPR), culminating in cell cycle arrest and apoptosis.

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activity of SMIP004, including detailed experimental

protocols and a summary of key quantitative data.
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SMIP004 is a synthetic organic compound with the IUPAC name N-(4-butyl-2-methyl-phenyl)

acetamide. Its chemical structure and key properties are summarized below.

Table 1: Chemical and Physical Properties of SMIP004

Property Value Reference

IUPAC Name
N-(4-butyl-2-methyl-phenyl)

acetamide

Molecular Formula C13H19NO

Molecular Weight 205.30 g/mol

CAS Number 143360-00-3

SMILES
CC1=C(NC(C)=O)C=CC(CCC

C)=C1

Appearance White to off-white solid [1]

Purity ≥98% (by HPLC)

Solubility
DMSO: ≥ 100 mg/mL (487.09

mM)
[1]

Storage

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 2 years; -20°C for 1 year.

[1]

Biological Activity and Mechanism of Action
SMIP004 exhibits selective cytotoxicity towards cancer cells, primarily through the induction of

apoptosis. Its mechanism of action is centered on two key cellular processes: inhibition of the

SKP2 E3 ubiquitin ligase and disruption of mitochondrial function.

SKP2 Inhibition and Cell Cycle Regulation
SMIP004 acts as an inhibitor of SKP2, a critical component of the SCF (SKP1-CUL1-F-box) E3

ubiquitin ligase complex.[2][3] SKP2 is responsible for the ubiquitination and subsequent

proteasomal degradation of the cyclin-dependent kinase (CDK) inhibitor p27Kip1.[2] By
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inhibiting SKP2, SMIP004 leads to the stabilization and accumulation of p27Kip1.[2] Elevated

levels of p27Kip1, in turn, inhibit the activity of CDK2/cyclin E and CDK2/cyclin A complexes,

leading to a G1 phase cell cycle arrest.[4]

Mitochondrial Disruption and Oxidative Stress
A crucial aspect of SMIP004's pro-apoptotic activity is its ability to disrupt mitochondrial

respiration.[5] This leads to an increase in the production of reactive oxygen species (ROS),

inducing a state of oxidative stress within the cancer cells.[5] The elevated ROS levels trigger

the unfolded protein response (UPR), a cellular stress response pathway.[5]

Induction of Apoptosis
The culmination of SKP2 inhibition, cell cycle arrest, and UPR activation is the induction of

apoptosis. SMIP004 has been shown to downregulate the expression of anti-apoptotic proteins

and upregulate the expression of pro-apoptotic proteins.[6] The UPR, when prolonged or

severe due to persistent oxidative stress, can switch from a pro-survival to a pro-apoptotic

signaling pathway.[5]

Signaling Pathways
The signaling pathways affected by SMIP004 are complex and interconnected. The following

diagrams illustrate the key pathways involved in its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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